![molecular formula C17H22N4O2 B5553268 N-(4-ethoxyphenyl)-6-methyl-2-(4-morpholinyl)-4-pyrimidinamine](/img/structure/B5553268.png)
N-(4-ethoxyphenyl)-6-methyl-2-(4-morpholinyl)-4-pyrimidinamine
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Description
N-(4-ethoxyphenyl)-6-methyl-2-(4-morpholinyl)-4-pyrimidinamine, also known as Emapunil, is a pyrimidine-based compound that has been extensively studied for its potential therapeutic applications. This compound has been identified as a selective antagonist of the α2β1 integrin receptor, which plays a crucial role in cell adhesion and migration.
Scientific Research Applications
Scientific Research Applications
Environmental Impact and Ecotoxicology
Research in environmental science and ecotoxicology examines the fate, behavior, and potential impacts of chemical compounds on ecosystems. Studies on compounds such as alkylphenols and their ethoxylates, which are widely used in industrial applications, have highlighted their persistence and endocrine-disrupting effects in aquatic environments. Such research underscores the importance of understanding chemical degradation products and their ecological consequences (G. Ying, B. Williams, & R. Kookana, 2002; C. Staples et al., 2004).
Biomedical Applications
In the biomedical field, phosphorus-containing polymers have garnered attention for their biocompatibility and potential in drug delivery, dentistry, and regenerative medicine. The presence of phosphorus contributes to these materials' unique properties, making them suitable for various medical applications (S. Monge et al., 2011).
Analytical Methods in Biochemistry
The development of analytical methods to detect and quantify specific chemical compounds in biological matrices is crucial for understanding their biological effects and exposure levels. Techniques involving chromatography and mass spectrometry are particularly valuable for sensitive and selective analysis, facilitating research in toxicology and pharmacology (S. F. Teunissen et al., 2010).
Optoelectronic Materials
The synthesis and application of chemical compounds, including quinazolines and pyrimidines, in optoelectronics highlight the intersection of chemistry and material science. These compounds' incorporation into luminescent materials and electronic devices demonstrates the potential for creating novel optoelectronic materials with advanced functionalities (G. Lipunova et al., 2018).
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-6-methyl-2-morpholin-4-ylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O2/c1-3-23-15-6-4-14(5-7-15)19-16-12-13(2)18-17(20-16)21-8-10-22-11-9-21/h4-7,12H,3,8-11H2,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOPXOUCQMKVGAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC2=NC(=NC(=C2)C)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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